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Compound of Interest

Compound Name: Butyl propyl disulfide

Cat. No.: B15182442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of butyl propyl
disulfide as a semiochemical for insects, with a primary focus on the onion maggot fly, Delia

antiqua (also known as Hylemya antiqua). While direct quantitative data for butyl propyl
disulfide is limited in publicly available literature, extensive research on the closely related

dipropyl disulfide strongly indicates its potential as a potent attractant and oviposition stimulant

for this specialist insect. The protocols provided herein are based on established

methodologies for testing related disulfide compounds and are readily adaptable for the

evaluation of butyl propyl disulfide.

Introduction to Butyl Propyl Disulfide as a
Semiochemical
Butyl propyl disulfide is a volatile organic sulfur compound. Such compounds are

characteristic of Allium species (e.g., onions, garlic) and play a crucial role in the chemical

ecology of insects that specialize on these plants. For the onion maggot fly, Delia antiqua,

disulfides are key kairomones that guide host location and stimulate egg-laying. The response

of D. antiqua to these compounds is highly sensitive and influenced by various factors including

the insect's age, sex, and physiological state.[1]
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Data Presentation: Behavioral and
Electrophysiological Responses
While specific quantitative data for butyl propyl disulfide is not readily available in the cited

literature, the following tables summarize the responses of Delia antiqua to the closely related

and extensively studied n-dipropyl disulfide. This information serves as a strong predictive

baseline for the expected activity of butyl propyl disulfide.

Table 1: Behavioral Response of Delia antiqua to n-Dipropyl Disulfide

Parameter Observation Conditions Reference

Attraction

Highly attractive to

gravid, mated

females.

Laboratory bioassays. [1]

Females are more

strongly attracted than

males.

Laboratory bioassays. [1]

Attraction of females

increases during the

first 10 days post-

emergence.

Laboratory bioassays. [1]

Mated, gravid females

show a stronger

response than

unmated, gravid

females.

Laboratory bioassays. [1]

Oviposition
Does not stimulate

oviposition on its own.
Laboratory bioassays. [1]

Optimal oviposition

stimulation at release

rates of 1-6 ng/sec

from a substrate.

Laboratory oviposition

assays.
[2]
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Table 2: Electrophysiological (EAG) Response of Delia antiqua to n-Dipropyl Disulfide

Parameter Observation Conditions Reference

Antennal Response

Females exhibit a

higher EAG response

compared to males.

Electroantennography. [1]

Mating status does

not affect the EAG

response in females.

Electroantennography. [1]

Compounds with a

propylthio moiety

generally elicit high

EAG responses.

Electroantennography. [3]

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the semiochemical

properties of butyl propyl disulfide.

This protocol is for measuring the electrical response of an insect antenna to butyl propyl
disulfide.

Materials:

Butyl propyl disulfide

Hexane (solvent)

Micropipettes

Filter paper strips

Glass capillaries

Saline solution (e.g., Beadle-Ephrussi Ringer)
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Ag/AgCl electrodes

Micromanipulators

EAG recording setup (amplifier, data acquisition system)

Dissecting microscope

Live insects (Delia antiqua)

Procedure:

Preparation of Test Compound: Prepare a serial dilution of butyl propyl disulfide in hexane

(e.g., 10⁻⁵ to 10⁻¹ M). Apply a known volume (e.g., 10 µL) of each dilution onto a filter paper

strip. Allow the solvent to evaporate completely.

Antenna Preparation: Immobilize an adult Delia antiqua. Under a dissecting microscope,

carefully excise one antenna.

Electrode Placement: Mount the excised antenna between two glass capillary electrodes

filled with saline solution. The recording electrode is placed at the tip of the antenna, and the

reference electrode is inserted into the base.

Stimulation: Deliver a puff of clean, humidified air over the antenna as a control. Then,

deliver a puff of air that has passed over the filter paper strip with the test compound.

Data Recording: Record the resulting depolarization of the antennal membrane (the EAG

response) using the data acquisition system.

Data Analysis: Measure the amplitude of the EAG responses in millivolts (mV). Compare the

responses to different concentrations of butyl propyl disulfide and to the control.

This protocol assesses the behavioral response (attraction or repulsion) of insects to butyl
propyl disulfide in a controlled laboratory setting.

Materials:

Y-tube or four-arm olfactometer
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Butyl propyl disulfide

Hexane or paraffin oil (solvent)

Filter paper or cotton wicks

Air pump and flow meters

Humidifier

Live insects (Delia antiqua)

Procedure:

Setup: Connect the olfactometer arms to an air source, with the air passing through a

humidifier and a flow meter for each arm.

Odor Source: Apply a solution of butyl propyl disulfide in a suitable solvent to a filter paper

or cotton wick and place it in the odor chamber of one arm. Place a solvent-only control in

the odor chamber of the other arm(s).

Acclimatization: Allow the system to equilibrate for a few minutes to ensure a stable odor

plume.

Insect Release: Introduce a single insect into the base of the olfactometer.

Observation: Record the time the insect takes to make a choice and which arm it enters. A

choice is typically defined as the insect moving a certain distance down an arm.

Data Analysis: Analyze the number of insects choosing the treatment arm versus the control

arm using a chi-square test or similar statistical method.

This protocol evaluates the effectiveness of butyl propyl disulfide as a lure for trapping

insects in a natural environment.

Materials:

Insect traps (e.g., white sticky traps, water traps)
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Butyl propyl disulfide

Dispensers (e.g., rubber septa, cotton wicks in vials)

Solvent (e.g., paraffin oil)

Field plot with a target insect population

Procedure:

Lure Preparation: Load dispensers with a known concentration of butyl propyl disulfide in a

slow-release solvent like paraffin oil.

Trap Deployment: Place the traps in the field in a randomized block design. Each block

should contain a trap with the butyl propyl disulfide lure and a control trap with a solvent-

only dispenser.

Trap Servicing: Check the traps at regular intervals (e.g., daily or weekly) and record the

number of target insects caught.

Data Analysis: Compare the mean number of insects caught in the baited traps versus the

control traps using appropriate statistical tests (e.g., t-test or ANOVA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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